4-trifluoromethylumbelliferyl iduronide
4-trifluoromethylumbelliferyl iduronide
Brand Name:
Vulcanchem
CAS No.:
128095-54-5
VCID:
VC0143669
InChI:
InChI=1S/C16H13F3O9/c17-16(18,19)7-4-9(20)27-8-3-5(1-2-6(7)8)26-15-12(23)10(21)11(22)13(28-15)14(24)25/h1-4,10-13,15,21-23H,(H,24,25)/t10-,11-,12+,13+,15+/m0/s1
SMILES:
C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)OC(=O)C=C2C(F)(F)F
Molecular Formula:
C16H13F3O9
Molecular Weight:
406.26 g/mol
4-trifluoromethylumbelliferyl iduronide
CAS No.: 128095-54-5
Main Products
VCID: VC0143669
Molecular Formula: C16H13F3O9
Molecular Weight: 406.26 g/mol
CAS No. | 128095-54-5 |
---|---|
Product Name | 4-trifluoromethylumbelliferyl iduronide |
Molecular Formula | C16H13F3O9 |
Molecular Weight | 406.26 g/mol |
IUPAC Name | (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-oxo-4-(trifluoromethyl)chromen-7-yl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C16H13F3O9/c17-16(18,19)7-4-9(20)27-8-3-5(1-2-6(7)8)26-15-12(23)10(21)11(22)13(28-15)14(24)25/h1-4,10-13,15,21-23H,(H,24,25)/t10-,11-,12+,13+,15+/m0/s1 |
Standard InChIKey | MCDDIRXDQVYRLC-RLPMIEJPSA-N |
Isomeric SMILES | C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](O3)C(=O)O)O)O)O)OC(=O)C=C2C(F)(F)F |
SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)OC(=O)C=C2C(F)(F)F |
Canonical SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)OC(=O)C=C2C(F)(F)F |
Synonyms | 4-TFMU 4-trifluoromethylumbelliferyl iduronide 4-trifluoromethylumbelliferyl-alpha-L-iduronide |
PubChem Compound | 195556 |
Last Modified | Nov 11 2021 |
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